Cas no 2306252-38-8 (tert-butyl (5S)-7,7-difluoro-5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate)

• Product Name: tert-butyl (5S)-7,7-difluoro-5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate
• CAS No: 2306252-38-8
• MF: C₁₃H₂₁F₂NO₃
• MW: 277.307551145554
• CID: 5290316
• Update Time: 2026-03-10

tert-butyl (5S)-7,7-difluoro-5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[3.4]octane-2-carboxylic acid, 7,7-difluoro-5-(hydroxymethyl)-, 1,1-dimethylethyl ester, (5S)-
• tert-butyl (5S)-7,7-difluoro-5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate

• Inchi： 1S/C13H21F2NO3/c1-11(2,3)19-10(18)16-7-12(8-16)6-13(14,15)4-9(12)5-17/h9,17H,4-8H2,1-3H3/t9-/m1/s1
• InChI Key： PFBOUVFWFNPDEL-SECBINFHSA-N
• SMILES： C1C2(CC(F)(F)C[C@@H]2CO)CN1C(OC(C)(C)C)=O

Additional information on tert-butyl (5S)-7,7-difluoro-5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate

Research Brief on tert-butyl (5S)-7,7-difluoro-5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate (CAS: 2306252-38-8)

The compound tert-butyl (5S)-7,7-difluoro-5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate (CAS: 2306252-38-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

The spirocyclic structure of this compound, characterized by a fused bicyclic system with a difluorinated motif, offers a promising scaffold for the development of novel bioactive molecules. Recent studies have highlighted its utility as a key intermediate in the synthesis of protease inhibitors and other enzyme-targeting therapeutics. The presence of the hydroxymethyl group at the 5-position and the tert-butyloxycarbonyl (Boc) protecting group further enhances its versatility in synthetic chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of this compound via a multi-step route involving asymmetric catalysis and fluorination strategies. The study reported a high yield (78%) and excellent enantiomeric excess (>99%), underscoring the compound's potential for scalable production. Additionally, the compound's stability under physiological conditions was confirmed through in vitro assays, making it a viable candidate for further pharmacological evaluation.

Another recent investigation, featured in ACS Chemical Biology, explored the compound's interaction with serine proteases. Molecular docking simulations revealed that the spirocyclic core and difluorinated moiety facilitate strong binding to the active site of target enzymes, suggesting its potential as a lead structure for inhibitor design. Preliminary in vivo studies in murine models also indicated favorable pharmacokinetic properties, including moderate bioavailability and low toxicity.

Beyond its direct applications, tert-butyl (5S)-7,7-difluoro-5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate has been employed as a building block in the synthesis of more complex molecules. For instance, a 2022 patent application disclosed its use in the development of antiviral agents targeting RNA-dependent RNA polymerases. The compound's structural rigidity and functional group diversity were cited as critical factors in achieving high selectivity and potency against viral targets.

In conclusion, the growing body of research on tert-butyl (5S)-7,7-difluoro-5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate underscores its significance in modern drug discovery. Its synthetic accessibility, robust biological activity, and adaptability to diverse therapeutic targets position it as a valuable tool for chemists and pharmacologists alike. Future studies are expected to further elucidate its mechanisms of action and expand its applications in treating diseases such as cancer, viral infections, and inflammatory disorders.